Cas no 1174-51-2 (Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro-)
Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro-
- KPPDNXBRICFWLV-UHFFFAOYSA-N
- 1174-51-2
- 4-[2-(4-amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline
- 4,4'-(Perfluoropropane-2,2-diyl)bis(2-nitroaniline)
- STL322594
- SCHEMBL9390866
- 4,4'-(1,1,1,3,3,3-hexafluoropropane-2,2-diyl)bis(2-nitroaniline)
- AKOS022135485
- starbld0047994
-
- Inchi: 1S/C15H10F6N4O4/c16-14(17,18)13(15(19,20)21,7-1-3-9(22)11(5-7)24(26)27)8-2-4-10(23)12(6-8)25(28)29/h1-6H,22-23H2
- InChI Key: KPPDNXBRICFWLV-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(C1C=CC(=C(C=1)[N+](=O)[O-])N)C1C=CC(=C(C=1)[N+](=O)[O-])N)(F)F
Computed Properties
- Exact Mass: 424.0607
- Monoisotopic Mass: 424.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 138.32
Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1241865-250mg |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 250mg |
$505 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1241865-100mg |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 100mg |
$420 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1241865-1g |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 1g |
$3130 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1241865-100mg |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 100mg |
$440 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1241865-1g |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 1g |
$3315 | 2025-03-01 | |
| 1PlusChem | 1P01F4IB-100mg |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 100mg |
$247.00 | 2023-12-26 | |
| 1PlusChem | 1P01F4IB-1g |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 1g |
$2086.00 | 2023-12-26 | |
| A2B Chem LLC | AX84499-100mg |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 100mg |
$210.00 | 2024-04-20 | |
| A2B Chem LLC | AX84499-1g |
4-[2-(4-Amino-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitroaniline |
1174-51-2 | 98% | 1g |
$1900.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620437-250mg |
4,4'-(Perfluoropropane-2,2-diyl)bis(2-nitroaniline) |
1174-51-2 | 98% | 250mg |
¥2822.00 | 2024-08-09 |
Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro-
Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (CAS No. 1174-51-2): A Comprehensive Overview in Modern Chemical Research
Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (CAS No. 1174-51-2) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, plays a pivotal role in various applications ranging from material science to medicinal chemistry. The presence of multiple functional groups, including nitro and trifluoromethyl substituents, makes it a versatile candidate for further chemical manipulation and functionalization.
The molecular structure of Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- is highly complex, featuring a central benzene ring connected to two nitro-substituted benzene rings through a bridging group. This bridging group is a 2,2,2-trifluoro-1-(trifluoromethyl)ethylidene moiety, which imparts unique electronic and steric properties to the molecule. Such structural features are of great interest to researchers exploring novel synthetic pathways and applications in the chemical industry.
In recent years, the nitro-substituted aromatic compounds have been extensively studied due to their reactivity and potential applications in pharmaceuticals. The nitro group (-NO₂) is a well-known pharmacophore that can influence the pharmacokinetic and pharmacodynamic properties of a molecule. In the case of Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro-, the nitro groups contribute to its high reactivity and make it a valuable intermediate in organic synthesis.
The trifluoromethyl group (-CF₃) is another critical feature of this compound. This group is known for its ability to enhance metabolic stability and bioavailability of pharmaceutical compounds. The presence of multiple trifluoromethyl groups in Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- further enhances its potential as a building block for drug development.
Recent advancements in synthetic chemistry have enabled researchers to explore new methodologies for the preparation of this compound. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the complex framework of Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro-. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.
The applications of Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- are diverse and span across multiple industries. In pharmaceuticals, this compound serves as a key intermediate in the synthesis of various bioactive molecules. Its structural complexity allows for further functionalization, enabling the development of novel therapeutic agents with tailored properties.
In material science, the unique electronic properties of this compound make it suitable for applications in organic electronics and optoelectronics. The presence of nitro and trifluoromethyl groups influences its electronic characteristics, making it a potential candidate for use in semiconductors and light-emitting devices.
The pharmacological potential of Benzenamine derivatives has been extensively explored in recent years. Studies have shown that nitro-substituted aromatic compounds can exhibit a wide range of biological activities. These include antimicrobial properties as well as potential applications in treating neurological disorders. The specific arrangement of functional groups in Benzenamine,4,4'-[ , [ ]bis[`[````]`[````]`[` ``
The synthetic strategies employed in the preparation of this compound have evolved significantly over the past decade. Modern synthetic approaches often leverage transition metal catalysis to achieve high selectivity and efficiency. For instance,Pd-catalyzed cross-coupling reactions have been utilized to construct the carbon-carbon bonds essential for the formation of the bridging group. These methods not only streamline synthetic routes but also minimize unwanted byproducts.
In addition to its pharmaceutical applications,Benzenamine, `CAS No.` `1174``51``-``52` has found utility in other areas such as agrochemicals and specialty chemicals. The unique structural features of this compound make it an attractive candidate for developing novel agrochemical agents with enhanced efficacy and environmental compatibility.
The spectroscopic properties of Benzenamine,4,4'-[ ]bis[`[````]`[`
]`[`Ongoing research efforts continue to uncover new possibilities for Benzenamine, CAS No.` `11745152`. Collaborative projects between academia and industry are focusing on expanding its synthetic utility and exploring novel applications in emerging fields such as nanotechnology and green chemistry. The integration of computational methods into synthetic planning is also enhancing our ability to predict reaction outcomes and optimize synthetic routes.
The future prospects for this compound are promising given its versatility and functional richness. Continued innovation in synthetic methodologies will likely lead to more efficient production processes and open doors to new applications that were previously inaccessible. As our understanding of molecular interactions deepens,Benzenamine, CAS No.` `11745152`, will undoubtedly remain at the forefront of chemical research.
1174-51-2 (Benzenamine,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)